AbstractTotal focusing method (TFM) for ultrasonic phased array imaging has the advantages of high imaging resolution, full-scale dynamic focusing and low undetected error rate in ultrasonic detection. However, the problem of long imaging time usually limits its practically applications. The imaging speed can be raised sharply by directly upgrading the detection hardware, but this solution is unavoidable to increase the detection cost. This study is interested in how to improve the TFM imaging speed based on the existing hardware. Thus, an accelerating algorithm combining the asymmetrical optimization mechanism for the full matrix data of ultrasonic array with the sparse one was proposed to simplify the imaging process aiming at reducing the imaging time. Furthermore, TFM imaging experiments of the transverse through hole flaw were finally carried out to evaluate the performance of the proposed algorithm. The results show that in sparse optimization algorithms, the imaging speed of 2 elements sparse is faster and the signal-to-noise ratio of image is higher. The asymmetric optimization and 2 elements sparse optimization are combined in proposed algorithm. The imaging speed of proposed algorithm is improved by 34.56%. Similarly, it is 10.50 and 24.94%, respectively faster than using the asymmetric and 2 elements sparse optimization algorithm. Meanwhile, it is also founded that the signal-to-noise ratio (SNR) of TFM imaging after amplitude optimization is greatly increased by 55.99% without losing the information on the defect characterization. The proposed accelerating algorithm provides an important reference for the practical application of TFM in the ultrasonic phased array flaw detection system.

AbstractA method has been developed for calculating the proton beam transmission of static objects with a quasi-uniform areal density from a single proton radiography image under the condition of a Gaussian-like transverse beam profile. The calculated images of the transmission are intended to reconstruct the density of the investigated objects. A proton radiography of static targets was performed on an experimental setup with special magnetic optics PUMA with a proton energy of 800 MeV and an intensity of 1010 particles per image. It is shown that the application of the method makes it possible to reconstruct the proton beam transmission of the object under study with an average relative error of approximately 1–1.2%.

AbstractFew-view X-ray tomography is a typical representative of the class of ill posed problems. A practical solution to this problem will expand the scope of the X-ray tomography method. The problem of few-view X-ray tomography is often a problem with a shortage of initial data and can be solved only with the involvement of a priori information. The methods of iterative reconstruction of tomographic images are most suitable for introducing the necessary additional information into a numerical algorithm. This paper describes one of the approaches to introducing this kind of information.

AbstractThe results of modeling the heating of a contact resistance between two conductors during the current flow are presented. It is shown that its temperature can reach values comparable to insulation melting and ignition temperatures. At the same time, the control of contact resistance by modern methods is difficult. A thermoelectric method is proposed for monitoring the contact resistance. Its modeling and laboratory studies are carried out on a contact connection of two types of conductors—aluminum–copper, forming a thermocouple in a power network. Laboratory studies of the thermoelectric properties of a contact joint made of aluminum and copper at a temperature of 300°C have been carried out.

AbstractWe describe an algorithm for optimizing the parameters of sandwich X-ray detectors in relation to the recognition of materials by the dual energy method. The application of the algorithm is illustrated by a concrete example in which we obtain the thicknesses of the first detector and the intermediate filter (that are part of a sandwich detector) that are optimal for detecting explosives for the given materials of the first detector (CsI) and the intermediate filter (Cu).

AbstractActive infrared thermography (IRT) helps address the constraints of conventional bone density diagnostic tactics, such as various bones requiring different testing methods, unilateral diagnosis, radiation exposure, testing duration, etc. Although active IRT provides promising diagnostic outcomes, it has limited depth penetration into the body, resulting in limited resolution. Despite the fact that numerous post-processing techniques are utilized to boost the intensity penetration of modulated thermal excitation, it is by no means restricted. Consequently, we tend to employ a nanoparticle coating approach in this study. We have coated iron oxide and titanium oxide nanoparticles with two promising excitations, linear frequency modulated (LFM) and Gaussian-weighted linear frequency- modulated (GWLFM). This research aimed to determine the effect of nanoparticle coating in conjunction with GWLFM as it offers increased compression qualities, sensitivity, and resolution. This is accomplished by constructing bone LFM models with varying bone densities and forms. As in the current study, nanoparticles and GWLFM are utilized to attain high depth resolution. Using signal-to-noise ratio, we evaluated diverse coating outcomes with LFM and GWLFM (SNR). In conjunction with GWLFM, titanium- and iron-based nanoparticle coatings are capable of enhancing the depth penetration for bone density measurement, according to our analysis.

AbstractIn X-ray baggage inspection, due to the increase in the types of dangerous goods and the composition of the baggage contents, it is not suitable to clearly display various baggage and dangerous goods on the image acquired by the X-ray inspection system. In recent years, many deep learning-based object detection and recognition technologies have appeared, and object detection algorithms are also developing at a rapid pace along with the development of deep learning technologies. Object detection models commonly use convolution networks to process input values, but the convolution network has a problem of using a common filter regardless of the size of the object. This study aims to improve the accuracy of the threat objects detection algorithm in X-ray baggage images by applying deformable convolutional networks that make filters corresponding to objects using offsets. The proposed method was applied to Mask R-CNN(mask region based convolutional neural network) using GDXray and SIXray, which are X-ray security inspection image data sets, and the experimental results show that the proposed model performance can be improved compared to the existing algorithms.

Abstract It is proposed to use plane wave imaging (PWI) technique for ultrasonic inspection of welded joints with narrow groove preparation to detect cracks at the fusion interface of the base and deposited metal. In comparison with the digital image focusing (DFA) method, this method allows one to reconstruct images of reflectors with a higher signal-to-noise ratio and a higher speed of both echo recording and image reconstruction of discontinuities according to various acoustic schemes taking into account the wave type transformation upon reflection from test object boundaries. Numerical and model experiments have confirmed the effectiveness of using PWI technology to increase the speed of zonal testing. The use of a coherence factor increased the signal-to-noise ratio of the crack model images for both FMC and PWI modes.

AbstractThe development of phased array ultrasonic testing (PAUT) using the total focusing method (TFM) has led to improved quality in the detection and characterization of defects that may occur in device components. The transducer is usually coupled to the specimen via the plexiglass wedge to allow for the transfer of energy into target areas when using PAUT with full matrix capture (FMC). Due to the vast number of transmission delay sequences and the calculation power necessary to receive the focus for ultrasonic inspection using PAUT with FMC, a time-efficient technique for finding the incidence point is critical. This paper describes a segmental search method (SSM) for quickly determining the point of incidence of a wedge dual-layer medium. The search interval was narrowed by imposing the constraint that the point of incidence should be between the source and the target. In addition, finding the appropriate step size for the search range minimized the time spent on search processing. This method can be computationally more efficient than the analytical method (ANM) and Newton iteration method (NIM) used to solve Snell’s law and can ensure beam accuracy.

AbstractThe possibility of using the amplitude eddy current method and an eddy current U-shaped primary transducer with rectangular cutouts in its core to control the quality of soldering the side walls of clamps with the output ends of current-carrying “rods” in the connections of the stator windings of hydro and turbo generators is considered. A technique has been developed to take into account the influence of technological variations in the size of clamps in current-carrying connections on the testing results. Before the inspection, it is required to preconfigure the eddy current flaw detector using three tuning samples, two of which simulate fully soldered (100%) tested connections and have different geometric dimensions and one sample simulates a tested connection with soldering 0%. In order to detune from the influence of the sizes of soldered joints on the results of eddy current testing, it is proposed to measure the signal of the primary transducer at two frequencies.